Cas no 54944-43-3 (2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-)

2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]- structure
54944-43-3 structure
Product Name:2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-
CAS No:54944-43-3
MF:C17H16N2O2S
MW:312.386142730713
CID:353264
PubChem ID:71364413
Update Time:2025-04-19

2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-
    • 6-(4-methylanilino)naphthalene-2-sulfonamide
    • DTXSID80787887
    • 2-p-toluidinylnaphthalene-6-sulfonamide
    • 54944-43-3
    • Inchi: 1S/C17H16N2O2S/c1-12-2-6-15(7-3-12)19-16-8-4-14-11-17(22(18,20)21)9-5-13(14)10-16/h2-11,19H,1H3,(H2,18,20,21)
    • InChI Key: JILMGSGBMAUUGB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=C(C=CC=2C=1)NC1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 312.09338
  • Monoisotopic Mass: 312.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 72.19
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